3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C11H17NO3S
• Molecular Weight: 243.32 g/mol
• IUPAC Name: 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO3S/c1-5-9-8-10(6-7-11(9)15-4)16(13,14)12(2)3/h6-8H,5H2,1-4H3
• InChI Key: BXPSRYSQGCIVRL-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)S(=O)(=O)N(C)C)OC

Description

3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide, also known as EMD 57283, is a sulfonamide derivative that has garnered significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a range of biological effects, including anti-inflammatory and anti-tumor properties. In

Mechanism of Action

The exact mechanism of action of 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 is not fully understood. However, it is thought to exert its biological effects by inhibiting enzymes involved in inflammation and tumor growth. Specifically, 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
Studies have shown that 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 can modulate a range of biochemical and physiological processes. In addition to its anti-inflammatory and anti-tumor effects, 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 has been found to have analgesic properties, with studies showing that it can reduce pain in animal models. It has also been shown to have anti-convulsant effects, with studies demonstrating that it can reduce seizure activity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 for lab experiments is its specificity for COX-2 and HDACs. This specificity allows researchers to study the effects of inhibiting these enzymes without affecting other biochemical pathways. However, one limitation of 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 is its relatively low potency compared to other COX-2 inhibitors. This can make it difficult to achieve the desired biological effects in some experiments.

Future Directions

There are several potential future directions for research on 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283. One area of interest is in the development of more potent analogs of 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 that can be used in therapeutic applications. Additionally, further studies are needed to fully elucidate the mechanism of action of 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 and its effects on other biochemical pathways. Finally, there is potential for 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 to be used in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 can be synthesized through a multi-step process starting with the reaction of 3-ethyl-4-methoxyaniline with chlorosulfonic acid to form 3-ethyl-4-methoxybenzenesulfonic acid. This intermediate is then reacted with dimethylamine and formaldehyde to yield 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283.

Scientific Research Applications

3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, 3-ethyl-4-methoxy-N,N-dimethylbenzenesulfonamide 57283 has been found to have anti-tumor properties, with studies showing that it can induce cell cycle arrest and apoptosis in cancer cells.